N,N-diethyl-2,5-difluorobenzamide

• IUPAC Name: N,N-diethyl-2,5-difluorobenzamide
• InChI: InChI=1S/C11H13F2NO/c1-3-14(4-2)11(15)9-7-8(12)5-6-10(9)13/h5-7H,3-4H2,1-2H3
• InChI Key: JEEJMEMWBHLCKZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=C(C=CC(=C1)F)F
• Molecular Formula: C11H13F2NO
• DSSTOX Substance ID: DTXSID901299760
• Molecular Weight: 213.22 g/mol
• CAS RN: 131401-55-3

Description

“N,N-diethyl-2,5-difluorobenzamide” is a chemical compound with the linear formula C11H13F2NO. Its CAS Number is 131401-55-3 and its molecular weight is 213.229.

Molecular Structure Analysis

The molecular structure of “N,N-diethyl-2,5-difluorobenzamide” is represented by the linear formula C11H13F2NO.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N,N-diethyl-2,5-difluorobenzamide” are not explicitly mentioned in the search results.

Scientific Research Applications

• Hydrogen Bonding Studies : N,N-diethyl-2,5-difluorobenzamide has been used in hydrogen bonding studies, particularly in its interactions with thioacetamide. The studies used near-infrared absorption spectroscopy to understand the thermodynamics of the interactions and the role of substituents in hydrogen bond formation (Choi et al., 1996).

• Understanding Aggregation and Disorder : Research has been conducted on a range of N-(difluorophenyl)benzamides and N-(phenyl)difluorobenzamides to understand the role of fluorine in aggregation and complex C–F/C–H disorder in a series of twelve isomers. This included studies on short C–H⋯F interactions involving the 2,5-difluorobenzene group, demonstrating promising effects of 2,5-difluorobenzene for shorter C–H⋯F contacts than normally expected (Mocilac et al., 2016).

• Insect Repellency Studies : In the context of repellency, N,N-diethyl-2,5-difluorobenzamide is structurally similar to some known repellents like N,N-diethyl-3-methylbenzamide (DEET). The behavioral and toxicological responses of insects to these repellents have been studied to understand the effectiveness and potential toxicological implications of using such compounds as insect repellents (Alzogaray, 2015).

• Intramolecular Interactions Studies : The compound has been part of investigations into intramolecular interactions, such as hydrogen bonding equilibrium and internal rotation, to understand the complex nature of competitive interactions with the environment in different solvents (Majewska et al., 2009).

• Pharmacokinetics and Safety : While not directly involving N,N-diethyl-2,5-difluorobenzamide, similar compounds like N,N-diethyl-3-methylbenzamide have been studied extensively for their pharmacokinetics, formulation, and safety, highlighting the importance of understanding these aspects when considering related compounds for applications such as insect repellents (Qiu et al., 1998).

Mechanism of Action

The mechanism of action for “N,N-diethyl-2,5-difluorobenzamide” is not specified in the search results.

Safety and Hazards

“N,N-diethyl-2,5-difluorobenzamide” is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation. It’s recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area.

Future Directions

Sigma-Aldrich provides “N,N-diethyl-2,5-difluorobenzamide” to early discovery researchers as part of a collection of rare and unique chemicals. This suggests that it may have potential applications in future research.

Synthesis routes and methods

Procedure details

Diethyl amine (15.4 g, 210 mmol) and 2,5-difluorobenzoyl chloride (17.6 g, 100 mmol) were reacted using General Method E1 to afford 20.0 g of N,N-diethyl-2,5-difluorobenzamide as a clear oil, a 94% yield.